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Introduction

Gold-196 (¹⁹⁶Au) is a radioactive isotope of gold with a half-life of 6.165 days.[1] While not as

commonly utilized as other gold isotopes like ¹⁹⁸Au in medical applications, ¹⁹⁶Au serves as a

valuable subject of study in fundamental nuclear physics research. Its decay characteristics

and production mechanisms provide insights into nuclear structure, nuclear reactions, and

decay processes. This document outlines the properties of ¹⁹⁶Au, potential research

applications, and generalized protocols for its production and study.

Nuclear Properties of Gold-196
A summary of the key nuclear properties of Gold-196 is presented below. This data is crucial

for designing experiments and interpreting results.
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Property Value

Half-Life 6.183(10) days

Decay Modes
Electron Capture (EC) to ¹⁹⁶Pt (92.5%)Beta-

minus (β⁻) decay to ¹⁹⁶Hg (7.5%)[2][3]

Spin and Parity 2-[4]

Isomeric States
¹⁹⁶ᵐ¹Au: 5+, 8.1 s half-life¹⁹⁶ᵐ²Au: 12-, 9.6 h

half-life[5]

Gamma-Ray Energies (Intensity) 333.03 keV, 355.7 keV, 426.0 keV[2]

Applications in Nuclear Physics Research
The primary application of Gold-196 in nuclear physics is in the study of nuclear properties and

reaction mechanisms.

Study of Nuclear Structure
The decay of ¹⁹⁶Au to stable isotopes of platinum and mercury allows for the detailed study of

the nuclear level structures of these daughter nuclei. By precisely measuring the energies and

intensities of the emitted gamma rays and conversion electrons, researchers can construct and

validate nuclear level schemes. The existence of isomeric states in ¹⁹⁶Au also provides a

laboratory for studying nuclear isomerism and the factors that influence the stability of excited

nuclear states.[4]

Nuclear Reaction Studies
Gold-196 can be produced through various nuclear reactions, making it a useful product for

studying the cross-sections and mechanisms of these reactions.[2][4] Common reactions

include:

Photonuclear Reactions: ¹⁹⁷Au(γ,n)¹⁹⁶Au[6]

Charged-Particle Reactions: ¹⁹⁷Au(p,d)¹⁹⁶Au[4], ¹⁹⁶Pt(d,2n)¹⁹⁶Au[4]

Neutron-Induced Reactions: ¹⁹⁷Au(n,2n)¹⁹⁶Au[2]
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By measuring the yield of ¹⁹⁶Au as a function of the incident particle energy, the cross-section

of these reactions can be determined. This data is essential for testing and refining nuclear

reaction models.

Isomer-Specific Studies
The presence of two metastable states in ¹⁹⁶Au allows for the investigation of isomeric cross-

section ratios. This provides information on the spin distribution of the nuclear states populated

in a nuclear reaction.

Experimental Protocols
The following sections provide generalized protocols for the production and study of Gold-196.

Specific experimental parameters will vary depending on the available facilities and research

goals.

Protocol for Production of Gold-196 via Photonuclear
Reaction
This protocol outlines the production of ¹⁹⁶Au using a high-energy photon beam.

Objective: To produce ¹⁹⁶Au from a stable ¹⁹⁷Au target for subsequent decay spectroscopy.

Materials:

High-purity gold (¹⁹⁷Au) foil or wire.

High-energy electron accelerator (e.g., a linear accelerator) to produce a bremsstrahlung

photon beam.

Target holder.

Shielding materials (lead, concrete).

Workflow:
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Caption: Workflow for the production of Gold-196 via a photonuclear reaction.

Procedure:

Target Preparation: A thin foil of high-purity (99.99%) natural gold (¹⁹⁷Au) is prepared and

mounted on a target holder.

Irradiation: The target is placed in a high-energy bremsstrahlung photon beam. The energy

of the electron beam and the irradiation time will depend on the desired activity of ¹⁹⁶Au.

Cooling: After irradiation, the target is allowed to "cool" for a period to allow short-lived

isotopes to decay.

Activity Measurement: The activity of the produced ¹⁹⁶Au is measured using a calibrated

gamma-ray spectrometer.

Protocol for Gamma-Ray Spectroscopy of Gold-196
Decay
This protocol describes the measurement of gamma rays emitted from the decay of ¹⁹⁶Au.

Objective: To identify and quantify the gamma-ray emissions from the decay of ¹⁹⁶Au to

construct its decay scheme.

Materials:

Activated ¹⁹⁶Au source.
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High-Purity Germanium (HPGe) detector.

Lead shielding for the detector.

Multichannel analyzer (MCA) and data acquisition system.

Standard calibration sources (e.g., ¹⁵²Eu, ¹³³Ba).

Workflow:

196Au Source HPGe Detectorγ-rays Preamplifier Amplifier Multichannel
Analyzer (MCA)

Data Analysis
(Energy, Intensity)

Click to download full resolution via product page

Caption: Experimental setup for gamma-ray spectroscopy of Gold-196.

Procedure:

Detector Calibration: The HPGe detector is calibrated for energy and efficiency using

standard radioactive sources with well-known gamma-ray energies and intensities.

Source Placement: The activated ¹⁹⁶Au source is placed at a known distance from the HPGe

detector.

Data Acquisition: The gamma-ray spectrum is acquired for a sufficient amount of time to

obtain good statistics for the peaks of interest.

Spectrum Analysis: The acquired spectrum is analyzed to identify the energies and

intensities of the gamma-ray peaks corresponding to the decay of ¹⁹⁶Au.

Decay Scheme Construction: The measured gamma-ray energies, intensities, and

coincidence relationships are used to construct or verify the decay scheme of ¹⁹⁶Au.

Decay Scheme of Gold-196
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The decay of ¹⁹⁶Au proceeds primarily through electron capture to ¹⁹⁶Pt, with a smaller branch

via beta-minus decay to ¹⁹⁶Hg. The simplified decay scheme below illustrates the main decay

paths and subsequent gamma transitions.
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Caption: Simplified decay scheme of Gold-196.

Disclaimer: This document provides generalized information for research purposes. All work

with radioactive materials must be conducted in compliance with institutional and regulatory

safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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